2-chloro-N-quinolin-8-ylbenzamide
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Description
2-Chloro-N-quinolin-8-ylbenzamide is a heterocyclic compound featuring a benzamide core substituted with a chlorine atom at the 2-position and linked to a quinolin-8-yl group. Its molecular formula is C₁₆H₁₁ClN₂O (MW: 282.73 g/mol), with a logP of 3.96, indicating moderate lipophilicity . The quinoline moiety contributes to π-π stacking interactions, while the chlorine atom enhances electron-withdrawing effects, influencing both reactivity and binding affinity.
Properties
CAS No. |
444112-59-8 |
|---|---|
Molecular Formula |
C16H11ClN2O |
Molecular Weight |
282.72g/mol |
IUPAC Name |
2-chloro-N-quinolin-8-ylbenzamide |
InChI |
InChI=1S/C16H11ClN2O/c17-13-8-2-1-7-12(13)16(20)19-14-9-3-5-11-6-4-10-18-15(11)14/h1-10H,(H,19,20) |
InChI Key |
JCSMGKUUEBFEAK-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=CC3=C2N=CC=C3)Cl |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC=CC3=C2N=CC=C3)Cl |
solubility |
0.3 [ug/mL] |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Position and Electronic Effects
- 4-Chloro-N-(quinolin-8-yl)benzamide (MW: 282.73 g/mol, logP: 3.96): This positional isomer differs only in the chlorine placement (4- vs. 2-position on the benzamide ring). Both isomers share similar lipophilicity but may differ in metabolic stability and solubility .
- This compound lacks the nitrogen-rich quinoline ring, limiting hydrogen-bonding interactions .
Backbone Modifications
- 2-(2-Aminophenyl)-N-(quinolin-8-yl)acetamide (MW: 277.32 g/mol): Replacing the benzamide with an acetamide backbone shortens the linker, reducing molecular rigidity. The 2-aminophenyl group introduces an additional hydrogen bond donor (HBD count: 2 vs. This modification may alter pharmacokinetic properties, such as absorption and excretion .
- The methoxy group on the aniline ring introduces electron-donating effects, contrasting with the electron-withdrawing chlorine in the parent compound. The crystal structure reveals a dihedral angle of 70.22° between the quinoline and benzene rings, suggesting reduced coplanarity compared to 2-chloro-N-quinolin-8-ylbenzamide, which may impact stacking interactions .
Data Table: Key Properties of 2-Chloro-N-quinolin-8-ylbenzamide and Analogs
*Estimated based on structural similarity.
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